Cas no 2380817-23-0 ((6R)-5-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid)

• Product Name: (6R)-5-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid
• CAS No: 2380817-23-0
• MF: C₂₂H₁₉N₃O₄
• MW: 389.403965234756
• CID: 5976530
• PubChem ID: 165895956
• Update Time: 2025-10-19

(6R)-5-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (6R)-5-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid
• 2380817-23-0
• EN300-6737628

• Inchi： 1S/C22H19N3O4/c26-21(27)20-9-18-19(24-12-23-18)10-25(20)22(28)29-11-17-15-7-3-1-5-13(15)14-6-2-4-8-16(14)17/h1-8,12,17,20H,9-11H2,(H,23,24)(H,26,27)/t20-/m1/s1
• InChI Key： BVEHJVDGBLGYCN-HXUWFJFHSA-N
• SMILES： O(C(N1CC2=C(C[C@@H]1C(=O)O)N=CN2)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 389.13755610g/mol
• Monoisotopic Mass: 389.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 622
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 95.5Ų

Additional information on (6R)-5-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid

Recent Advances in the Study of (6R)-5-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid and Related Compounds (CAS: 2380817-23-0)

In recent years, the compound (6R)-5-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid (CAS: 2380817-23-0) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its imidazo[4,5-c]pyridine core and fluorenylmethyloxycarbonyl (Fmoc) protecting group, has shown promise in various applications, including peptide synthesis, drug discovery, and targeted therapy development. The unique structural features of this compound make it a valuable intermediate in the synthesis of complex bioactive molecules.

Recent studies have focused on optimizing the synthesis and purification of (6R)-5-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid to improve yield and scalability. Advanced chromatographic techniques, such as high-performance liquid chromatography (HPLC) and ultra-performance liquid chromatography (UPLC), have been employed to achieve high purity levels, which are critical for subsequent biological evaluations. Additionally, novel synthetic routes leveraging green chemistry principles have been explored to reduce environmental impact and enhance cost-effectiveness.

The biological activity of (6R)-5-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid and its derivatives has been investigated in the context of various disease models. Preliminary in vitro studies suggest that this compound exhibits moderate inhibitory effects on specific enzymatic targets, including kinases and proteases, which are implicated in cancer and inflammatory diseases. Furthermore, its potential as a building block for peptide-based therapeutics has been highlighted, with researchers exploring its incorporation into peptide sequences to enhance stability and bioavailability.

In drug discovery, the compound's role as a versatile intermediate has been underscored by its use in the synthesis of novel small-molecule inhibitors and peptide conjugates. For instance, recent work has demonstrated its utility in the development of proteolysis-targeting chimeras (PROTACs), a cutting-edge therapeutic modality that leverages the ubiquitin-proteasome system to degrade disease-causing proteins. The Fmoc group in (6R)-5-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid facilitates selective deprotection and subsequent conjugation, making it an attractive choice for such applications.

Despite these advancements, challenges remain in the broader application of (6R)-5-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid. Issues such as solubility, stability under physiological conditions, and potential off-target effects need to be addressed through further structural optimization and comprehensive pharmacokinetic studies. Collaborative efforts between academic and industrial researchers are essential to overcome these hurdles and unlock the full potential of this compound in therapeutic development.

In conclusion, (6R)-5-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid (CAS: 2380817-23-0) represents a promising scaffold in chemical biology and medicinal chemistry. Ongoing research aims to refine its synthesis, explore its biological activities, and expand its applications in drug discovery. As the field progresses, this compound is expected to play an increasingly important role in the development of next-generation therapeutics.